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Compound of Interest

Compound Name: OICR-0547

Cat. No.: B560531 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of OICR-0547, a negative

control compound for the WDR5 antagonist OICR-9429.[1][2][3] Researchers, scientists, and

drug development professionals should adhere to these procedures to ensure safety and

compliance with institutional and regulatory standards.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for OICR-0547 is not publicly available, it is

structurally related to OICR-9429 and should be handled with similar precautions.[2] The

material should be considered hazardous until further toxicological data is available.[4]

Key safety protocols include:

Avoid ingestion, inhalation, and contact with eyes and skin.[4]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area or with appropriate engineering controls.
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The following diagram outlines the decision-making process for the proper disposal of OICR-
0547 waste.
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Caption: Decision workflow for the disposal of different forms of OICR-0547 waste.

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

Solid Waste: Unused or expired OICR-0547 solid compound.

Liquid Waste: Solutions containing OICR-0547, such as those prepared with DMSO,

PEG300, Tween-80, or saline.[1]

Contaminated Materials: Laboratory consumables such as pipette tips, tubes, and gloves

that have come into direct contact with OICR-0547.
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2. Waste Collection:

Collect each waste stream in separate, clearly labeled, and chemically compatible waste

containers.

Do not mix different waste streams unless permitted by your institution's EHS guidelines.

Ensure waste containers are sealed to prevent leaks or spills.

3. Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name: "OICR-
0547".

Include the approximate concentration and quantity of the waste.

Note any solvents present in liquid waste containers.

4. Storage:

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.

Follow the storage temperature guidelines for the compound; stock solutions are typically

stored at -20°C or -80°C.[1]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health & Safety (EHS) department.

Follow all local, state, and federal regulations for the disposal of chemical waste.

OICR-0547 and OICR-9429 Relationship
OICR-0547 serves as an inactive control for OICR-9429, a potent antagonist of the WDR5-MLL

interaction.[1][2] While OICR-9429 binds to WDR5, OICR-0547 is specifically designed not to
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bind, allowing researchers to differentiate between on-target and off-target effects in

experiments.[1][2]
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Caption: Logical relationship between OICR-9429, OICR-0547, and the WDR5 protein target.

Compound Properties and Storage
The following table summarizes key quantitative data for OICR-0547.

Property Value Reference

Molecular Formula C₂₈H₂₉F₃N₄O₄ [3]

Molecular Weight 542.55 g/mol [3]

Purity Typically ≥99% [1][3]

CAS Number 1801873-49-3 [1][3]

Storage (Stock Solution)
-80°C for 2 years; -20°C for 1

year
[1]

Disclaimer: This document is intended as a guide and does not replace the need for a formal

risk assessment or adherence to your institution's specific safety and disposal protocols.

Always consult your EHS department for definitive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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